Cas no 1934375-37-7 (2-Amino-4-cyclobutylbutanamide)

• Product Name: 2-Amino-4-cyclobutylbutanamide
• CAS No: 1934375-37-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5736473
• PubChem ID: 131227587
• Update Time: 2025-10-29

2-Amino-4-cyclobutylbutanamide Chemical and Physical Properties

Names and Identifiers

• 1934375-37-7
• 2-Amino-4-cyclobutylbutanamide
• EN300-1297188
• Cyclobutanebutanamide, α-amino-

• Inchi： 1S/C8H16N2O/c9-7(8(10)11)5-4-6-2-1-3-6/h6-7H,1-5,9H2,(H2,10,11)
• InChI Key： OFQPMPWTOHFJLO-UHFFFAOYSA-N
• SMILES： O=C(C(CCC1CCC1)N)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 311.6±25.0 °C(Predicted)
• pka: 16.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-cyclobutylbutanamide

2-Amino-4-Cyclobutylbutanamide: A Comprehensive Overview

2-Amino-4-cyclobutylbutanamide, also known by its CAS number 1934375-37-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have shed light on its properties, synthesis, and potential uses, making it a focal point for researchers worldwide.

The structure of 2-Amino-4-cyclobutylbutanamide comprises a butanamide backbone with a cyclobutyl group attached at the 4-position and an amino group at the 2-position. This arrangement imparts distinctive chemical properties, including enhanced stability and reactivity. The cyclobutane ring introduces strain into the molecule, which can influence its interactions with biological systems. Recent research has explored how this structural feature affects the compound's pharmacokinetics and bioavailability.

From a chemical standpoint, 2-Amino-4-cyclobutylbutanamide exhibits interesting physical and chemical properties. Its melting point, boiling point, and solubility characteristics have been extensively studied to understand its behavior under various conditions. These properties are crucial for determining its suitability in different industrial and therapeutic applications. For instance, its solubility in organic solvents makes it a promising candidate for use in drug delivery systems.

The synthesis of 1934375-37-7 involves a multi-step process that typically begins with the preparation of the cyclobutane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. Researchers have also explored alternative routes to optimize yield and purity, which are essential for large-scale production.

In terms of applications, 2-Amino-4-cyclobutylbutanamide has shown potential in several areas. Its role as an intermediate in drug synthesis has been highlighted in recent studies, where it serves as a building block for more complex molecules with therapeutic potential. Additionally, its unique properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings.

The pharmacological profile of 1934375-37-7 is another area of active research. Preclinical studies have demonstrated its ability to modulate specific biological pathways, suggesting potential applications in treating various diseases. However, further research is needed to fully understand its efficacy and safety profile.

In conclusion, 2-Amino-4-cyclobutylbutanamide, or CAS number 1934375-37-7, is a versatile compound with promising prospects across multiple domains. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for future innovations in chemistry and medicine.